![molecular formula C13H13F3N2O2 B2997368 N-(1-methyl-5-oxopyrrolidin-3-yl)-4-(trifluoromethyl)benzamide CAS No. 1396854-09-3](/img/structure/B2997368.png)
N-(1-methyl-5-oxopyrrolidin-3-yl)-4-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-methyl-5-oxopyrrolidin-3-yl)-4-(trifluoromethyl)benzamide, also known as TFB-TBOA, is a chemical compound that has gained attention in the scientific community due to its potential as a tool for research in the field of neuroscience. TFB-TBOA is a selective inhibitor of excitatory amino acid transporters (EAATs), which are responsible for the reuptake of glutamate, a neurotransmitter that plays a crucial role in synaptic transmission and plasticity.
Scientific Research Applications
Synthetic Routes and Chemical Properties
N-(1-methyl-5-oxopyrrolidin-3-yl)-4-(trifluoromethyl)benzamide, as a chemical compound, is involved in various synthetic pathways and has notable characteristics that contribute to its applications in scientific research. The compound's structure is pivotal in the development of other chemical entities through synthetic modifications. For example, the study of benzamide derivatives like N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), an orally active histone deacetylase inhibitor, highlights the importance of structural features in medicinal chemistry. MGCD0103 exhibits selective inhibition of histone deacetylases, showing potential as an anticancer drug due to its ability to block cancer cell proliferation and induce apoptosis (Zhou et al., 2008).
Material Science and Polymer Chemistry
In material science, the synthesis and characterization of organosoluble polyimides with trifluoromethyl-substituted benzene in the side chain demonstrate the utility of benzamide derivatives in developing materials with desirable properties such as good solubility in organic solvents and high thermal stability. These polyimides exhibit glass-transition temperatures of 249–292 °C, indicating their potential applications in high-performance materials (Liu et al., 2002).
Pharmacological Research
Pharmacological research has utilized benzamide derivatives for exploring novel therapeutic agents. The metabolism and disposition studies of antineoplastic agents, such as flumatinib, involve understanding the metabolic pathways and identifying metabolites in clinical trials for chronic myelogenous leukemia (CML) treatment. This research underscores the significance of studying drug metabolism for optimizing therapeutic efficacy and safety (Gong et al., 2010).
Corrosion Inhibition
The compound's derivatives have been investigated for their corrosion inhibitive behavior on mild steel surfaces in acidic media. Research into Schiff bases and azetidinones of isonocotinyl hydrazone as potential antidepressant and nootropic agents highlights the broad spectrum of chemical functionality and application potential that benzamide derivatives possess, including their role in inhibiting metal corrosion, which is crucial for industrial applications (Thomas et al., 2016).
Safety and Hazards
The safety and hazards of “2-(1-Methyl-5-oxopyrrolidin-3-yl)acetic acid” are indicated by the following precautionary statements: P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P330-P332+P313-P337+P313-P362-P403+P233-P405-P501 . Please refer to the source for the meanings of these codes.
properties
IUPAC Name |
N-(1-methyl-5-oxopyrrolidin-3-yl)-4-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13F3N2O2/c1-18-7-10(6-11(18)19)17-12(20)8-2-4-9(5-3-8)13(14,15)16/h2-5,10H,6-7H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMJLAPFNJVRFPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CC1=O)NC(=O)C2=CC=C(C=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.